N-(3-fluoro-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H14FN3O2S/c1-11-7-8-13(9-14(11)18)19-15(22)10-24-17-21-20-16(23-17)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,19,22)
• InChI Key: PHTLURMBHFKLRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(O2)C3=CC=CC=C3)F
• Molecular Formula: C17H14FN3O2S
• Molecular Weight: 343.4 g/mol

Description

N-(3-fluoro-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3-fluoro-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), enzymes involved in the breakdown of extracellular matrix proteins.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been shown to inhibit the migration and invasion of cancer cells. In addition, it has been shown to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-fluoro-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide is its versatility in various lab experiments. It can be used as a tool compound for studying the mechanisms of various enzymes and signaling pathways. It can also be used as a fluorescent probe for imaging studies. However, one of the limitations of this compound is its relatively low solubility in water, which can affect its bioavailability and efficacy in certain experiments.

Future Directions

There are several future directions for the research and development of N-(3-fluoro-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide. One potential direction is the development of more efficient synthesis methods to increase the yield and purity of the compound. Another direction is the exploration of its potential applications in the treatment of other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further studies are needed to elucidate its mechanism of action and optimize its pharmacological properties.

Synthesis Methods

The synthesis of N-(3-fluoro-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide involves a multi-step procedure. The first step involves the reaction between 3-fluoro-4-methylbenzyl chloride and potassium thioacetate to form 3-fluoro-4-methylphenylthioacetate. This intermediate is then reacted with 5-phenyl-1,3,4-oxadiazol-2-amine in the presence of triethylamine to form the final product, this compound.

Scientific Research Applications

N-(3-fluoro-4-methylphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide has been extensively studied for its potential applications in various fields. It has demonstrated promising results in the treatment of cancer, inflammation, and infectious diseases. It has also been studied for its potential use as a fluorescent probe for imaging studies.